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Compound of Interest

Compound Name: Jatropholone B

Cat. No.: B15556603 Get Quote

Disclaimer: This document provides guidance on the proper disposal of Jatropholone B based

on available chemical information and general laboratory safety protocols. A specific Safety

Data Sheet (SDS) for Jatropholone B was not found. Therefore, it is imperative to handle this

compound with a high degree of caution, assuming it to be potentially hazardous, and to

adhere strictly to the waste disposal regulations of your institution and local authorities.

Jatropholone B is a diterpenoid compound isolated from plants of the Jatropha genus, which

are known to contain toxic compounds.[1][2][3] Research has shown that Jatropholone B
exhibits antiproliferative activity against various cancer cell lines, suggesting potential cytotoxic

properties.[4][5] Consequently, for disposal purposes, Jatropholone B and any materials

contaminated with it should be treated as hazardous and potentially cytotoxic waste.

Immediate Safety and Handling Precautions:
Prior to handling Jatropholone B, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If handling the compound as a powder or creating aerosols, a fume

hood or a fitted respirator may be necessary.

Step-by-Step Disposal Procedures:
The following procedures are recommended for the safe disposal of Jatropholone B and

associated contaminated materials.

1. Waste Segregation and Collection:

Solid Waste:

Unused or expired pure Jatropholone B powder should be collected in a clearly labeled,

sealed container designated for hazardous chemical waste.

Contaminated solid materials such as gloves, weighing paper, pipette tips, and vials must

be placed in a separate, leak-proof container lined with a heavy-duty plastic bag.[6][7] This

container should be clearly labeled as "Hazardous Waste: Contains Jatropholone B
(Potentially Cytotoxic)."

Liquid Waste:

Solutions containing Jatropholone B should be collected in a dedicated, sealed, and

shatter-resistant container. The container must be compatible with the solvent used (e.g.,

glass for organic solvents).

The liquid waste container must be clearly labeled with "Hazardous Waste: Contains

Jatropholone B (Potentially Cytotoxic)" and a list of all chemical constituents, including

solvents.

Sharps Waste:

Any sharps, such as needles or contaminated glass Pasteur pipettes, that have come into

contact with Jatropholone B must be disposed of in a designated, puncture-proof sharps

container.[7][8] This container should also be labeled as containing cytotoxic waste.[7]

2. Labeling and Storage of Waste Containers:
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All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste".

The full chemical name: "Jatropholone B".

A warning: "Potentially Cytotoxic".

The primary hazard(s) (e.g., "Toxic").

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

Waste containers should be kept securely closed except when adding waste.

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic. Ensure secondary containment is used for liquid waste containers to

prevent spills.

3. Final Disposal:

Do not dispose of Jatropholone B or any contaminated materials down the sink or in the

regular trash.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for the packaging and handover of chemical

waste.

Quantitative Data Summary:
As no specific Safety Data Sheet with quantitative hazard data was found for Jatropholone B,

the following table provides general information.
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Property Value Source

Chemical Formula C₂₀H₂₄O₂

Molecular Weight 296.4 g/mol [9]

Appearance Solid (powder)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[4]

Known Biological Activity
Antiproliferative against cancer

cell lines.
[4][5]

Toxicity Summary

While one study indicated it

was not toxic to AGS cells and

fibroblasts at the

concentrations tested, its

antiproliferative nature

suggests potential cytotoxicity.

[4]

Experimental Protocols:
As this document focuses on disposal procedures, detailed experimental protocols for the use

of Jatropholone B are not provided. Researchers should develop their own experimental

protocols in accordance with standard laboratory practices for handling potentially cytotoxic

compounds. This includes performing all manipulations within a chemical fume hood and using

appropriate engineering controls to minimize exposure.

Disposal Workflow Diagram:
The following diagram illustrates the logical flow for the proper disposal of Jatropholone B.
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Caption: Workflow for the safe disposal of Jatropholone B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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